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Chemical Data for MA242 Free Base

The table below summarizes the key identifiers and properties of MA242 free base found in the search

results.
Property Value
CAS Number 1049704-17-7 [1] [2]

Molecular Formula

Molecular Weight

Storage (Powder)

Appearance

C24H20CIN30OsS [1] [2]

465.95 g/mol [1] [2]

-20°C [2]

Solid [2]

Application in Experimental Models

The search results include examples of how MA242 free base has been used in prior research, which can

inform your experimental design. The concentrations and procedures from these studies are summarized

© 2026 Smolecule. All rights reserved.

1/5 Tech Support


https://www.smolecule.com/products/s12903315?utm_src=pdf-body
https://www.smolecule.com/products/s12903315?utm_src=pdf-interest
https://www.smolecule.com/products/s12903315?utm_src=pdf-body
https://www.smolecule.com/products/s12903315?utm_src=pdf-body
https://www.peptidedb.com/database/MA242-free-base.html
https://dcchemicals.com/msds/MSDS_DC48419.html
https://www.peptidedb.com/database/MA242-free-base.html
https://dcchemicals.com/msds/MSDS_DC48419.html
https://www.peptidedb.com/database/MA242-free-base.html
https://dcchemicals.com/msds/MSDS_DC48419.html
https://dcchemicals.com/msds/MSDS_DC48419.html
https://dcchemicals.com/msds/MSDS_DC48419.html
https://www.smolecule.com/products/s12903315?utm_src=pdf-body
https://www.smolecule.com/products/s12903315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

below.

Table 1: In Vitro Use of MA242 Free Base This table outlines the application of MA242 in cell-based

experiments.
. . Concentration &
Application Cell Lines | Model . Key Outcomes
Incubation
Cell Viability Human pancreatic cancer 0.05-5pM for 72  ICso values ranged from 0.1 to
Assay [3] [1] cells (e.g., Panc-1, AsPC-1);  hours 0.4 pM in cancer cells;
Human pancreatic ductal significantly less toxic to normal
epithelium (HPDE) cells HPDE cells (ICs0 = 5.81 pM).
Western Blot Human pancreatic cancer 0.1- 0.5 pM for Significant decrease in MDM2
Analysis [3][1] cells (e.g., HPAC, Panc-1, 24 hours and NFAT1 protein levels.

AsPC-1)

Table 2: In Vivo Use of MA242 This table summarizes the application of MA242 in animal models.

Administration  Animal Model Dosage & Regimen Key Outcomes

In Vivo Female athymic 2.5 or 5 mg/kg (for Panc-1 Suppressed orthotopic tumor

Efficacy [3] nude mice tumors), 10 mg/kg (for AsPC-1  growth by 56.1% to 89.5%;
bearing tumors); administered resulted in almost complete
orthotopic intraperitoneally (IP), 5 tumor regression in some
pancreatic days/week for several weeks. models; no significant host
tumors toxicity observed.

Mechanism of Action

MAZ242 free base is a specific dual inhibitor of the MDM2 and NFAT1 oncoproteins. Its mechanism of

action can be visualized as follows:
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Safety and Handling

Directly binds

Based on the Safety Data Sheet (SDS) for MA242 free base, please note the following hazards and

precautions [2]:

e GHS Classification: Acute toxicity (Oral, Category 4) and Aquatic toxicity (Category 1).

e Hazard Statements:
o H302: Harmful if swallowed.
o H410: Very toxic to aquatic life with long-lasting effects.

e Precautionary Measures: Wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and impervious clothing. Avoid dust formation and ensure adequate ventilation. Do

not eat, drink, or smoke when handling the product.
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How to Proceed with Protocol Development

Since specific preparation protocols are not available in the public domain, here are steps you can take:

e Consult Manufacturer Data Sheets: Suppliers like MedChemExpress or DC Chemicals may provide
technical data sheets with solubility information and suggested storage conditions for the solution
upon purchase.

e Apply Standard Laboratory Practices: You may need to apply standard protocols for preparing
small molecule stock solutions. This typically involves selecting an appropriate sterile solvent (such
as DMSO), calculating the required mass for a target concentration (e.g., 10-100 mM), and
performing serial dilutions for working concentrations.

¢ Run Pilot Experiments: Conduct small-scale experiments to confirm the solubility, stability, and
biological activity of your prepared stock solutions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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